Cas no 173390-53-9 (11-Morpholinoundecanoic acid)

• Product Name: 11-Morpholinoundecanoic acid
• CAS No: 173390-53-9
• MF: C₁₅H₂₉NO₃
• MW: 271.395664930344
• CID: 5520278
• PubChem ID: 19002563
• Update Time: 2026-03-10

11-Morpholinoundecanoic acid Chemical and Physical Properties

Names and Identifiers

• 11-Morpholinoundecanoic acid
• SCHEMBL9150763
• 173390-53-9
• G65107
• 11-(morpholin-4-yl)undecanoic acid

• Inchi： 1S/C15H29NO3/c17-15(18)9-7-5-3-1-2-4-6-8-10-16-11-13-19-14-12-16/h1-14H2,(H,17,18)
• InChI Key： WJXMSDHVAIJKDW-UHFFFAOYSA-N
• SMILES： N1(CCCCCCCCCCC(O)=O)CCOCC1

Computed Properties

• Exact Mass: 271.21474379g/mol
• Monoisotopic Mass: 271.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8Ų

Additional information on 11-Morpholinoundecanoic acid

Comprehensive Overview of 11-Morpholinoundecanoic Acid (CAS No. 173390-53-9): Properties, Applications, and Industry Insights

11-Morpholinoundecanoic acid (CAS No. 173390-53-9) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This morpholine derivative combines an 11-carbon aliphatic chain with a terminal carboxylic acid group, offering versatile reactivity for synthetic applications. Its molecular formula C₁₅H₂₉NO₃ and weight of 271.40 g/mol make it particularly useful in drug intermediate synthesis and surface modification technologies.

Recent studies highlight the compound's potential in bioconjugation chemistry, where researchers leverage its amphiphilic properties for creating novel drug delivery systems. The morpholine moiety provides enhanced solubility in both aqueous and organic media, addressing a key challenge in formulation development. Industry reports indicate growing interest in long-chain carboxylic acids like 11-Morpholinoundecanoic acid for developing sustained-release formulations, particularly in oncology and anti-inflammatory therapeutics.

From a synthetic chemistry perspective, 173390-53-9 serves as a valuable bifunctional linker in peptide modification and polymer chemistry. Its undecanoic acid backbone provides optimal spacing between functional groups, making it ideal for spacer arm applications in bioconjugation. Analytical data shows the compound's melting point typically ranges between 85-89°C, with purity grades exceeding 97% available for research purposes. These characteristics position it as a promising candidate for click chemistry applications and material science innovations.

The compound's structure-activity relationship has attracted attention in medicinal chemistry circles, particularly for designing targeted therapies. Its balanced lipophilicity (predicted logP ~2.8) enables efficient membrane penetration while maintaining sufficient aqueous solubility – a critical factor in bioavailability optimization. Recent patent filings reveal innovative uses in prodrug development, where researchers exploit the morpholine group for pH-sensitive drug release mechanisms in gastrointestinal environments.

Quality control protocols for 11-Morpholinoundecanoic acid typically involve HPLC analysis with UV detection at 210-220 nm, ensuring batch-to-batch consistency for sensitive applications. Storage recommendations suggest maintaining the compound at 2-8°C under inert atmosphere to preserve stability. These handling protocols align with current GMP standards for pharmaceutical intermediates, reflecting its growing importance in regulated industries.

Emerging applications in nanotechnology demonstrate the compound's utility in surface functionalization of polymeric nanoparticles. The carboxylic acid terminus facilitates covalent attachment to amine-containing surfaces, while the morpholine group provides steric stabilization. This dual functionality makes 173390-53-9 particularly valuable for developing stealth drug carriers with reduced protein adsorption and enhanced circulation times.

Market analysis indicates steady growth in demand for specialty carboxylic acids, with 11-Morpholinoundecanoic acid positioned in the premium segment. Current research focuses on scaling up production through optimized green chemistry approaches, addressing industry needs for sustainable synthesis methods. Environmental assessments show favorable biodegradation profiles compared to similar synthetic intermediates, supporting its selection for eco-friendly formulations.

From a regulatory standpoint, 11-Morpholinoundecanoic acid currently falls outside major restriction lists, facilitating global trade and research applications. However, proper laboratory safety protocols should always be followed when handling the compound in powder form. Material Safety Data Sheets recommend standard personal protective equipment including gloves and safety glasses, reflecting typical precautions for organic acids of this class.

Future research directions may explore the compound's potential in biomaterial engineering, particularly for creating bioactive coatings with controlled release properties. Preliminary studies suggest interesting interactions with biological membranes that warrant further investigation. As the pharmaceutical industry continues prioritizing targeted delivery systems and personalized medicine approaches, 173390-53-9 appears well-positioned to contribute to these innovative therapeutic strategies.